Cas no 24385-24-8 (cholesteryl undecanoate)

• Product Name: cholesteryl undecanoate
• CAS No: 24385-24-8
• Molecular Formula: C₃₈H₆₆O₂
• Molecular Weight: 554.92944
• CID: 913056
• PubChem ID: 45045340

cholesteryl undecanoate Properties

Names and Identifiers

• cholesteryl undecanoate
• (3b)-cholest-5-en-3-ylundecanoate
• 3β-undecanoylcholest-5-ene
• cholest-5-en-3-ol,(3β)-,undecanoate
• Cholsetyl Undecanoate
• cholesterol undecylate
• cholesteryl undecylate
• 24385-24-8
• [(3S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] undecanoate
• SCHEMBL767706
• MFCD00133168
• (3beta)-cholest-5-en-3-yl undecanoate
• Cholest-5-en-3-ol (3b)-, undecanoate

• InChIKey： FKKYQVGVWVTATD-HMVYLTCSSA-N
• Inchi： InChI=1S/C38H66O2/c1-7-8-9-10-11-12-13-14-18-36(39)40-31-23-25-37(5)30(27-31)19-20-32-34-22-21-33(29(4)17-15-16-28(2)3)38(34,6)26-24-35(32)37/h19,28-29,31-35H,7-18,20-27H2,1-6H3/t29-,31+,32+,33-,34+,35+,37+,38-/m1/s1
• SMILES： CCCCCCCCCCC(=O)OC1CCC2(C3CCC4(C(C3CC=C2C1)CCC4C(C)CCCC(C)C)C)C

Computed Properties

• Exact Mass: 554.50600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 16
• Monoisotopic Mass: 554.50628134g/mol
• Heavy Atom Count: 40
• Complexity: 827
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 13.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• LogP: 11.47040
• PSA: 26.30000
• Color/Form: Not determined
• Solubility: Not determined

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid esters Cholesteryl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholesteryl esters